Electrochemical activation induced multi-valence variation of (NH4)2V4O9 as a high-performance cathode material for zinc-ion batteries†
Chemical Communications Pub Date: 2021-03-05 DOI: 10.1039/D1CC00360G
Abstract
In this paper, we found that (NH4)2V4O9 undergoes an electrochemical activation process in the first charging process at ∼1.4 V (vs. Zn2+/Zn), leading to a significant improvement of capacity and cycling stability. The activated vanadium oxides delivered a high specific capacity of 477 mA h g−1 at 50 mA g−1 and outstanding cycling stability with 97.7% capacity retention after 5000 cycles at 15 A g−1.
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